Cas no 27609-09-2 (3-(2,3-dihydro-1H-inden-5-yl)butanoic acid)
3-(2,3-dihydro-1H-inden-5-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,3-dihydro-1H-inden-5-yl)butanoic acid
- EN300-1826035
- 27609-09-2
-
- Inchi: 1S/C13H16O2/c1-9(7-13(14)15)11-6-5-10-3-2-4-12(10)8-11/h5-6,8-9H,2-4,7H2,1H3,(H,14,15)
- InChI Key: YJZIROSEFACVBG-UHFFFAOYSA-N
- SMILES: OC(CC(C)C1C=CC2CCCC=2C=1)=O
Computed Properties
- Exact Mass: 204.115029749g/mol
- Monoisotopic Mass: 204.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 37.3Ų
3-(2,3-dihydro-1H-inden-5-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1826035-0.05g |
3-(2,3-dihydro-1H-inden-5-yl)butanoic acid |
27609-09-2 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1826035-0.1g |
3-(2,3-dihydro-1H-inden-5-yl)butanoic acid |
27609-09-2 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1826035-0.25g |
3-(2,3-dihydro-1H-inden-5-yl)butanoic acid |
27609-09-2 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1826035-0.5g |
3-(2,3-dihydro-1H-inden-5-yl)butanoic acid |
27609-09-2 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1826035-1.0g |
3-(2,3-dihydro-1H-inden-5-yl)butanoic acid |
27609-09-2 | 1g |
$1229.0 | 2023-06-01 | ||
| Enamine | EN300-1826035-2.5g |
3-(2,3-dihydro-1H-inden-5-yl)butanoic acid |
27609-09-2 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1826035-5.0g |
3-(2,3-dihydro-1H-inden-5-yl)butanoic acid |
27609-09-2 | 5g |
$3562.0 | 2023-06-01 | ||
| Enamine | EN300-1826035-10.0g |
3-(2,3-dihydro-1H-inden-5-yl)butanoic acid |
27609-09-2 | 10g |
$5283.0 | 2023-06-01 | ||
| Enamine | EN300-1826035-1g |
3-(2,3-dihydro-1H-inden-5-yl)butanoic acid |
27609-09-2 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1826035-5g |
3-(2,3-dihydro-1H-inden-5-yl)butanoic acid |
27609-09-2 | 5g |
$2650.0 | 2023-09-19 |
3-(2,3-dihydro-1H-inden-5-yl)butanoic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3-(2,3-dihydro-1H-inden-5-yl)butanoic acid
Comprehensive Overview of 3-(2,3-dihydro-1H-inden-5-yl)butanoic acid (CAS No. 27609-09-2): Properties, Applications, and Industry Insights
3-(2,3-dihydro-1H-inden-5-yl)butanoic acid, identified by its CAS number 27609-09-2, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This indene-derived carboxylic acid features a unique molecular structure combining a dihydroindene core with a butanoic acid side chain, making it a versatile intermediate for synthetic applications. Its molecular formula C13H16O2 and molecular weight of 204.26 g/mol position it as a valuable building block in medicinal chemistry.
Recent studies highlight the compound's potential as a key intermediate in drug discovery, particularly for developing non-steroidal anti-inflammatory agents and central nervous system modulators. The dihydroindene moiety contributes to enhanced metabolic stability compared to simple aromatic systems, while the butanoic acid group offers convenient sites for further derivatization. Researchers are particularly interested in its structure-activity relationships when incorporated into larger pharmacophores targeting prostaglandin pathways.
From a synthetic chemistry perspective, 27609-09-2 demonstrates interesting reactivity patterns. The aromatic indene system allows for electrophilic substitution reactions, while the aliphatic side chain can undergo typical carboxylic acid transformations. This dual functionality makes it valuable for creating diverse molecular architectures in combinatorial chemistry approaches. Current literature suggests applications in developing novel heterocyclic compounds with potential biological activity.
In material science applications, the compound's rigid-flexible molecular structure shows promise for designing specialty polymers with tailored thermal and mechanical properties. The planar indene group may contribute to π-stacking interactions in polymeric matrices, while the flexible butanoic acid spacer enhances processability. These characteristics are being explored for advanced materials in electronic encapsulation and controlled-release formulations.
The compound's physicochemical properties including its moderate lipophilicity (predicted logP ~2.8) and ionizable carboxylic group make it particularly interesting for drug delivery system development. Formulation scientists are investigating its potential as a prodrug component or as a structural modifier to enhance API solubility. Recent patent literature reveals growing interest in these applications within the biopharmaceutical sector.
Analytical characterization of 3-(2,3-dihydro-1H-inden-5-yl)butanoic acid typically involves HPLC-UV methods for purity assessment, with NMR spectroscopy (particularly 1H and 13C) being essential for structural confirmation. The compound's chromatographic behavior has been documented in several method development studies, establishing reliable quality control protocols for industrial-scale production.
From an environmental standpoint, preliminary biodegradation studies suggest moderate environmental persistence, prompting ongoing research into green chemistry approaches for its synthesis. The scientific community is particularly focused on developing catalytic methods to improve the atom economy of production processes, aligning with current sustainability initiatives in chemical manufacturing.
Market analysis indicates steady growth in demand for fine chemicals like 27609-09-2, driven by expanding pharmaceutical R&D activities worldwide. The compound's supply chain considerations are becoming increasingly important, with emphasis on reliable synthesis routes and quality assurance measures to meet stringent regulatory requirements in various applications.
Future research directions for 3-(2,3-dihydro-1H-inden-5-yl)butanoic acid include exploration of its biological activity profile through high-throughput screening, development of enantioselective synthesis methods for chiral derivatives, and investigation of its co-crystallization behavior with various coformers. These studies promise to unlock new applications in precision medicine and advanced material science.
27609-09-2 (3-(2,3-dihydro-1H-inden-5-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)